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Compound of Interest

Compound Name: 4-Ethylheptan-2-one

Cat. No.: B8608265

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive toxicological overview of 4-Ethylheptan-
2-one based on available data for structurally similar compounds. No direct toxicological
studies have been identified for 4-Ethylheptan-2-one. The information herein is intended for
research and professional audiences and relies on a read-across approach from analogue
substances.

Executive Summary

4-Ethylheptan-2-one is an aliphatic ketone for which specific toxicological data is not readily
available. This guide utilizes a read-across approach, leveraging data from structurally similar
ketones, primarily 2-heptanone, 4-heptanone, 2-nonanone, and 5-nonanone, to provide a
preliminary hazard assessment. Aliphatic ketones are generally characterized by low to
moderate acute toxicity, potential for mild skin and eye irritation, and a low likelihood of
genotoxicity. The primary metabolic pathway for these substances involves cytochrome P450-
mediated oxidation.

Chemical and Physical Properties of 4-Ethylheptan-
2-one
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Property Value

Molecular Formula C9H180

Molecular Weight 142.24 g/mol

CAS Number 121138-93-0

Appearance Colorless liquid (presumed)
Boiling Point 173-175°C

Flash Point 59 °C

Toxicological Data (Read-Across Approach)

The toxicological data presented below is derived from studies on structural analogues of 4-
Ethylheptan-2-one. This approach is based on the principle that substances with similar
chemical structures and properties will exhibit similar toxicological profiles.

Acute Toxicity

Aliphatic ketones generally exhibit low to moderate acute toxicity.
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Endpoint Analogue Species Route Value Reference
1600 - 1670
LD50 2-Heptanone Rat Oral [1][2]
mg/kg
730 - 750
LD50 2-Heptanone Mouse Oral [2][3]
mg/kg
_ >5,000 -
LD50 2-Heptanone Rabbit Dermal [1]
12,600 mg/kg
) >16.7 mg/L
LC50 2-Heptanone Rat Inhalation [1]
(4h)
LD50 2-Nonanone Rat Oral 3200 mg/kg [4][5]
LD50 2-Nonanone Rabbit Dermal >5,000 mg/kg  [4]
LDLo 5-Nonanone Rat Oral 1 g/kg [6]

Skin and Eye Irritation

Based on data from analogues, 4-Ethylheptan-2-one is predicted to be a mild skin and eye

irritant.
Endpoint Analogue Species Result Reference
Skin Irritation 2-Heptanone - No irritant effect [1]
) o No skin irritation
Skin Irritation 2-Nonanone Human [4]
(48h)
s Causes skin
Skin Irritation 2-Nonanone - o [7]
irritation
o Causes serious
Eye Irritation 2-Nonanone - L [7]
eye irritation
Sensitization

No positive sensitization data has been found for the analogue compounds.
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Endpoint Analogue Species Result Reference
) Negative
Skin
o 2-Nonanone Human (Maximization [4]
Sensitization
Test)
Genotoxicity
The available data on structural analogues suggest that 4-Ethylheptan-2-one is unlikely to be
mutagenic.
Metabolic
Test Analogue o Result Reference
Activation
Ames Test With and without )
2-Heptanone Negative [8]
(OECD 471) S9
In vitro
Chromosome With and without )
] 2-Heptanone Negative [8]
Aberration S9
(OECD 473)
Metabolism

The metabolism of aliphatic ketones is a key factor in their toxicity. The primary route of

metabolism is through oxidation by cytochrome P450 enzymes in the liver.
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-1 Hydroxylation
CYP450

4-Ethylheptan-2-one CYP450 w-Hydroxylation
Carbonyl Reductases

Phase I Metabolism

Hydroxy-ketone Metabolites

Further Oxidation

Di-ketone Metabolites

Secondary Alcohol

Glucuronidation / Sulfation

Phase II Metabolism

h

Conjugated Metabolites
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Animal Preparation Animal Preparation
(e.g., Rats, fasted) (e.g., Albino rabbits, shaved skin)

. - . Application of Test Substance
(Smgle Oral Dose AdmlnlstratlorD ( (0.5 mL or 0.5 g) )

(Observation Period (14 daysD 4-hour Exposure Period)

Clinical signs, mortality (Semi-occlusive dressing)

Data Analysis Observation Period (up to 14 days)
(LD50 calculation) Scoring of erythema and edema
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Animal Preparation
(e.g., Albino rabbits)
Instillation of Test Substance
(0.1 mL or 0.1 g into conjunctival sac)

:

Observation Period (up to 21 days)
Scoring of corneal opacity, iritis, conjunctival redness and chemosis
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Preparation of Bacterial Strains
(e.g., Salmonella typhimurium, Escherichia coli)

Exposure to Test Substance
(with and without S9 metabolic activation)
(Scoring of Revertant Colonies)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Profile of 4-Ethylheptan-2-one: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8608265#toxicological-data-of-4-ethylheptan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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